Cas no 2138277-86-6 (2-{2-Azabicyclo[3.1.0]hexan-2-yl}pyrimidine-5-carbaldehyde)

• Product Name: 2-{2-Azabicyclo[3.1.0]hexan-2-yl}pyrimidine-5-carbaldehyde
• CAS No: 2138277-86-6
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 6034366
• PubChem ID: 165777628
• Update Time: 2025-06-14

2-{2-Azabicyclo[3.1.0]hexan-2-yl}pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-{2-azabicyclo[3.1.0]hexan-2-yl}pyrimidine-5-carbaldehyde
• EN300-726252
• 2138277-86-6
• 2-{2-Azabicyclo[3.1.0]hexan-2-yl}pyrimidine-5-carbaldehyde

• Inchi： 1S/C10H11N3O/c14-6-7-4-11-10(12-5-7)13-2-1-8-3-9(8)13/h4-6,8-9H,1-3H2
• InChI Key： RQJSYJQOXJFJPM-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(=NC=1)N1CCC2CC12

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.1Ų

Additional information on 2-{2-Azabicyclo[3.1.0]hexan-2-yl}pyrimidine-5-carbaldehyde

Recent Advances in the Study of 2-{2-Azabicyclo[3.1.0]hexan-2-yl}pyrimidine-5-carbaldehyde (CAS: 2138277-86-6)

The compound 2-{2-Azabicyclo[3.1.0]hexan-2-yl}pyrimidine-5-carbaldehyde (CAS: 2138277-86-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of 2-{2-Azabicyclo[3.1.0]hexan-2-yl}pyrimidine-5-carbaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its bicyclic structure, which incorporates both azabicyclo and pyrimidine moieties, offers a promising scaffold for the development of small-molecule inhibitors targeting various enzymes and receptors. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being evaluated for their efficacy in treating cancer and inflammatory diseases.

One of the most notable advancements in the study of this compound is its application in the development of selective JAK (Janus kinase) inhibitors. A recent publication in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-{2-Azabicyclo[3.1.0]hexan-2-yl}pyrimidine-5-carbaldehyde exhibit potent inhibitory activity against JAK3, a key player in immune signaling pathways. The study reported IC50 values in the nanomolar range, suggesting high specificity and potential for clinical development.

In addition to its role in kinase inhibition, this compound has also been explored as a building block for the synthesis of novel antiviral agents. A 2023 study published in Bioorganic & Medicinal Chemistry Letters described the use of 2-{2-Azabicyclo[3.1.0]hexan-2-yl}pyrimidine-5-carbaldehyde in the design of compounds targeting the SARS-CoV-2 main protease. The researchers observed that modifications to the aldehyde group led to improved binding affinity and antiviral activity, opening new avenues for COVID-19 drug development.

The synthetic accessibility of 2-{2-Azabicyclo[3.1.0]hexan-2-yl}pyrimidine-5-carbaldehyde has also been a focus of recent research. Several groups have reported optimized synthetic routes that improve yield and purity while reducing environmental impact. A green chemistry approach published in Organic Process Research & Development detailed a catalytic asymmetric synthesis method that achieves high enantioselectivity, which is particularly important for pharmaceutical applications where chirality often determines biological activity.

Pharmacokinetic studies of derivatives based on this scaffold have shown promising results. Recent animal studies indicate good oral bioavailability and favorable tissue distribution patterns, addressing one of the major challenges in drug development. However, researchers note that further optimization may be needed to improve metabolic stability and reduce potential off-target effects.

Looking forward, the unique structural features of 2-{2-Azabicyclo[3.1.0]hexan-2-yl}pyrimidine-5-carbaldehyde continue to inspire novel applications in drug discovery. Its versatility as a synthetic intermediate combined with the growing understanding of its biological activities positions this compound as a valuable tool in medicinal chemistry. Future research directions may include exploration of its potential in neurodegenerative diseases and its application in PROTAC (proteolysis targeting chimera) technology for targeted protein degradation.